4-Acetamidobutanoic acid

• CAS No.: 3025-96-5
• Product Name: 4-Acetamidobutanoic acid
• Molecular Formula: C₆H₁₁NO₃
• Molecular Weight: 145.16 g/mol
• IUPAC Name: 4-acetamidobutanoic acid
• Standard InChI: InChI=1S/C6H11NO3/c1-5(8)7-4-2-3-6(9)10/h2-4H2,1H3,(H,7,8)(H,9,10)
• Standard InChIKey: UZTFMUBKZQVKLK-UHFFFAOYSA-N
• SMILES: CC(=O)NCCCC(=O)O
• Canonical SMILES: CC(=O)NCCCC(=O)O
• Physical Description: Solid
• Description: 4-Acetamidobutanoic acid, also known as N4-acetylaminobutanoate or N-acetyl-4-aminobutyric acid, belongs to the class of organic compounds known as gamma amino acids and derivatives. These are amino acids having a (-NH2) group attached to the gamma carbon atom. 4-Acetamidobutanoic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 4-Acetamidobutanoic acid has been found in human prostate tissue, and has also been detected in multiple biofluids, such as feces, urine, and blood. 4-Acetamidobutanoic acid exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, 4-acetamidobutanoic acid can be found in a number of food items such as cocoa bean, yellow zucchini, mustard spinach, and ginkgo nuts. This makes 4-acetamidobutanoic acid a potential biomarker for the consumption of these food products.; 4-acetamidobutanoic acid is an N-acyl-gamma-aminobutyric acid resulting from the monoacetylation of the nitrogen of GABA. It has a role as a metabolite. It is a N-acyl-gamma-aminobutyric acid and a member of acetamides. It is a conjugate acid of a 4-acetamidobutanoate.
• PubChem Compound: 18189
• Last Modified: Nov 11 2021